Cas no 18712-28-2 (3-(1-Methylcyclopropyl)-1H-pyrazole)

• Product Name: 3-(1-Methylcyclopropyl)-1H-pyrazole
• CAS No: 18712-28-2
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 4709351
• Update Time: 2025-06-11

3-(1-Methylcyclopropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclopropyl)-1H-pyrazole
• 3-(1-Methylcyclopropyl)-1H-pyrazole

• Inchi： 1S/C7H10N2/c1-7(3-4-7)6-2-5-8-9-6/h2,5H,3-4H2,1H3,(H,8,9)
• InChI Key： RGQQTRKDYZKYMP-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)C1(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Topological Polar Surface Area: 28.7

Additional information on 3-(1-Methylcyclopropyl)-1H-pyrazole

Comprehensive Analysis of 3-(1-Methylcyclopropyl)-1H-pyrazole (CAS No. 18712-28-2): Properties, Applications, and Industry Trends

3-(1-Methylcyclopropyl)-1H-pyrazole (CAS No. 18712-28-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique methylcyclopropyl substitution, which enhances its structural diversity and biological activity. As the demand for novel small-molecule scaffolds grows, this compound has emerged as a promising candidate for drug discovery and crop protection formulations.

The molecular structure of 3-(1-Methylcyclopropyl)-1H-pyrazole combines a pyrazole core with a sterically demanding cyclopropyl group, offering distinct electronic and spatial properties. Recent studies highlight its potential as a bioisostere in medicinal chemistry, particularly for targeting enzymes and receptors where conventional aromatic systems show limitations. Its CAS No. 18712-28-2 serves as a critical identifier for researchers sourcing high-purity samples for structure-activity relationship (SAR) studies.

In the context of current industry trends, 3-(1-Methylcyclopropyl)-1H-pyrazole aligns with the growing focus on sustainable agrochemicals and precision farming. Its structural motifs are being explored for developing next-generation pesticide intermediates with reduced environmental persistence. Meanwhile, pharmaceutical applications leverage its metabolic stability to design kinase inhibitors and anti-inflammatory agents, addressing frequent search queries like "pyrazole-based drug candidates 2024" and "cyclopropyl modifications in medicinal chemistry."

Synthetic routes to CAS No. 18712-28-2 typically involve [3+2] cycloaddition strategies or cross-coupling reactions, with recent optimizations focusing on atom economy and catalytic efficiency. Analytical characterization via NMR spectroscopy and HPLC-MS confirms the compound’s high purity, a critical factor for regulatory compliance in GMP applications. These methodologies respond to common technical searches such as "pyrazole synthesis troubleshooting" and "CAS 18712-28-2 analytical data."

From a commercial perspective, suppliers of 3-(1-Methylcyclopropyl)-1H-pyrazole emphasize its role in custom synthesis and contract research services. The compound’s patent landscape reveals incremental innovations in formulation technologies, particularly for controlled-release systems—a hot topic in both pharmaceutical and agricultural forums. Regulatory filings under REACH and other frameworks ensure its accessibility for non-hazardous research applications.

Emerging research directions include computational studies of 3-(1-Methylcyclopropyl)-1H-pyrazole’s binding affinities using molecular docking tools, catering to the rise of AI-driven drug design inquiries. Additionally, its potential in material science—such as organic semiconductors—has begun appearing in preprint repositories, reflecting cross-disciplinary interest. These developments position CAS No. 18712-28-2 as a versatile building block beyond traditional domains.

For laboratories handling this compound, best practices include storage under inert atmosphere to preserve stability, alongside standardized SDS documentation. Quality control protocols often reference ICH guidelines, addressing frequent user concerns about batch-to-batch reproducibility. Such details are crucial for professionals searching "pyrazole handling precautions" or "CAS 18712-28-2 storage conditions."

In summary, 3-(1-Methylcyclopropyl)-1H-pyrazole (CAS No. 18712-28-2) represents a dynamic intersection of synthetic chemistry and applied sciences. Its evolving applications across life sciences and green chemistry initiatives ensure sustained relevance in both academic and industrial settings, making it a compound worthy of continued investigation and investment.